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Compound of Interest

Compound Name: 5-(4-Bromophenyl)isothiazole

CAS No.: 49602-97-3

Cat. No.: B3141989

Get Quote

This guide provides essential, immediate safety and logistical information for the proper

disposal of 5-(4-Bromophenyl)isothiazole (CAS No. 49602-97-3). The procedures outlined

herein are designed for researchers, scientists, and drug development professionals to ensure

the safe handling and disposal of this compound, thereby protecting laboratory personnel and

the environment. As a senior application scientist, this document synthesizes technical data

with field-proven best practices to offer a self-validating system for chemical waste

management.

Understanding the Compound: 5-(4-
Bromophenyl)isothiazole
5-(4-Bromophenyl)isothiazole is a solid, halogenated organic compound.[1][2] Its chemical

structure includes a bromine atom, which places it in the category of halogenated organic

wastes.[3] This classification is critical for its proper disposal, as co-mingling with other waste

streams can lead to hazardous reactions and complicate the disposal process.

Key Safety Information:
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Property Value Source

CAS Number 49602-97-3 [1][2]

Physical Form Solid [1]

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [1]

Hazard Statement H302: Harmful if swallowed [1]

The "Harmful if swallowed" classification underscores the need for careful handling to prevent

accidental ingestion. The primary route of disposal for halogenated organic compounds like this

is incineration at a licensed hazardous waste facility.[3]

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is imperative to adhere to standard laboratory

safety protocols.

Personal Protective Equipment (PPE):

PPE Item Specification Rationale

Gloves
Nitrile or other chemical-

resistant gloves
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from dust or

splashes.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Engineering Controls:

All handling of 5-(4-Bromophenyl)isothiazole, including weighing and transfer, should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the

risk of inhalation of any fine particulates.
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Step-by-Step Disposal Protocol
The proper disposal of 5-(4-Bromophenyl)isothiazole is a multi-step process that ensures

safety and regulatory compliance.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste management.[3][4] 5-(4-
Bromophenyl)isothiazole waste must be collected separately from non-halogenated organic

waste, aqueous waste, and general laboratory trash.

Solid Waste:

Place any solid residue of 5-(4-Bromophenyl)isothiazole, along with contaminated

disposables (e.g., weighing paper, gloves, and pipette tips), into a dedicated, properly

labeled hazardous waste container.

The container should be clearly marked as "HALOGENATED ORGANIC SOLID WASTE".

Liquid Waste:

If 5-(4-Bromophenyl)isothiazole has been dissolved in a solvent, the resulting solution

must be collected as "HALOGENATED ORGANIC LIQUID WASTE".

Ensure the waste container is compatible with the solvent used.

Step 2: Container Labeling

Accurate and thorough labeling of waste containers is a regulatory requirement and a critical

safety measure.[4][5][6] The label must include:

The words "HAZARDOUS WASTE"

The full chemical name: "5-(4-Bromophenyl)isothiazole"

The concentration or approximate amount of the waste.

The relevant hazard pictogram (GHS07).
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The date the waste was first added to the container.

The name and contact information of the generating researcher or laboratory.

Step 3: Waste Storage

Waste containers must be stored in a designated Satellite Accumulation Area (SAA) within the

laboratory.[7][8]

Keep the container securely sealed at all times, except when adding waste.[6]

Store the container in a secondary containment bin to prevent the spread of material in case

of a leak.

Ensure the storage area is away from sources of heat and ignition.[9]

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to arrange for the

pickup and disposal of the hazardous waste.[7][8] Do not attempt to dispose of this chemical

down the drain or in the regular trash.[4]

Decontamination Procedures
All non-disposable equipment and glassware that has come into contact with 5-(4-
Bromophenyl)isothiazole must be decontaminated.

Initial Rinse: Rinse the glassware with a suitable organic solvent (e.g., acetone or ethanol) to

remove residual compound. This rinseate must be collected and disposed of as

"HALOGENATED ORGANIC LIQUID WASTE".

Secondary Wash: Wash the glassware with soap and water.

Final Rinse: Rinse with deionized water.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of 5-(4-
Bromophenyl)isothiazole.
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Caption: Disposal workflow for 5-(4-Bromophenyl)isothiazole.

Regulatory Context
The disposal of hazardous waste, including halogenated organic compounds, is regulated by

agencies such as the U.S. Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[7] While 5-(4-Bromophenyl)isothiazole is not

specifically listed by name in the EPA's lists of hazardous wastes, it falls under the category of

halogenated organic compounds.[10] Therefore, it must be managed as a hazardous waste.

Conclusion
The proper disposal of 5-(4-Bromophenyl)isothiazole is not merely a procedural task but a

critical component of laboratory safety and environmental stewardship. By following these

guidelines, researchers can ensure they are handling this compound responsibly, from the

point of generation to its final disposal. Adherence to these protocols demonstrates a

commitment to a culture of safety and regulatory compliance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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